Cas no 116611-54-2 (Carbamic acid, [(1S)-1-(hydroxymethyl)-3-phenylpropyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(1S)-1-(hydroxymethyl)-3-phenylpropyl]-,1,1-dimethylethyl ester
• CAS No: 116611-54-2
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 1205933
• PubChem ID: 10901517
• Update Time: 2025-06-14

Carbamic acid, [(1S)-1-(hydroxymethyl)-3-phenylpropyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-1-(hydroxymethyl)-3-phenylpropyl]-,1,1-dimethylethyl ester
• 116611-54-2
• N-(tert-butoxycarbonyl)-L-homophenylalaninol
• tert-Butyl (S)-(1-hydroxy-4-phenylbutan-2-yl)carbamate
• SCHEMBL3842588
• EN300-7548436
• SJODCYRYHPVMMQ-ZDUSSCGKSA-N
• Boc-(S)-2-amino-4-phenylbutan-1-ol
• tert-butyl N-[(2S)-1-hydroxy-4-phenylbutan-2-yl]carbamate

• Inchi： 1S/C15H23NO3/c1-15(2,3)19-14(18)16-13(11-17)10-9-12-7-5-4-6-8-12/h4-8,13,17H,9-11H2,1-3H3,(H,16,18)/t13-/m0/s1
• InChI Key： SJODCYRYHPVMMQ-ZDUSSCGKSA-N
• SMILES： O(C(N[C@H](CO)CCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.16789
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Carbamic acid, [(1S)-1-(hydroxymethyl)-3-phenylpropyl]-,1,1-dimethylethyl ester

Research Briefing on Carbamic acid, [(1S)-1-(hydroxymethyl)-3-phenylpropyl]-,1,1-dimethylethyl ester (CAS: 116611-54-2)

The compound Carbamic acid, [(1S)-1-(hydroxymethyl)-3-phenylpropyl]-,1,1-dimethylethyl ester (CAS: 116611-54-2) has recently gained attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its tert-butyloxycarbonyl (Boc) protected amine and hydroxymethyl functional groups, serves as a critical intermediate in the synthesis of various biologically active molecules. Recent studies have explored its applications in peptide synthesis, prodrug development, and as a precursor for novel therapeutic agents.

Structural analysis reveals that the stereochemistry at the (1S) position plays a crucial role in the compound's biological interactions. The phenylpropyl moiety contributes to lipophilicity, while the hydroxymethyl group provides a site for further derivatization. This unique combination of features makes 116611-54-2 particularly valuable for designing compounds with improved pharmacokinetic properties.

In synthetic chemistry applications, researchers have demonstrated the compound's utility in solid-phase peptide synthesis (SPPS). The Boc-protecting group offers orthogonal protection strategies when combined with other protecting groups, enabling the construction of complex peptide architectures. Recent work by Zhang et al. (2023) highlighted its use in synthesizing constrained peptide analogs with enhanced metabolic stability.

Pharmacological studies have identified derivatives of 116611-54-2 as potential modulators of neurological targets. The scaffold's structural similarity to endogenous neurotransmitters has prompted investigations into its application for central nervous system disorders. Notably, research teams at several institutions have reported promising results in developing GABA receptor modulators based on this core structure.

The compound's safety profile and synthetic accessibility continue to make it a subject of ongoing research. Current investigations focus on optimizing its synthetic routes to improve yield and purity, particularly for large-scale production. Recent advances in catalytic asymmetric synthesis have shown potential for more efficient preparation of this chiral building block.

Future research directions for 116611-54-2 include exploration of its applications in targeted drug delivery systems and as a component of PROTAC (proteolysis targeting chimera) molecules. The compound's versatility and well-characterized properties position it as a valuable tool for medicinal chemistry innovation in the coming years.